Cas no 58599-00-1 (2-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile)

• Product Name: 2-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile
• CAS No: 58599-00-1
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD06655061
• CID: 876190
• PubChem ID: 3858087
• Update Time: 2025-09-19

2-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• 3-(4-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]ACETONITRILE
• (p-Tolyl-[1,2,4]oxadiazol-5-yl)-acetonitril
• (p-tolyl-[1,2,4]oxadiazol-5-yl)-acetonitrile
• [3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]acetonitrile
• 5-cyanomethyl-3-(4-methylphenyl)-1,2,4-oxadiazole
• AC1MYKIG
• AC1Q2KFR
• AG-G-07517
• CTK8F2456
•  
• 2-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylacetonitrile
• AKOS000118587
• 58599-00-1
• 2-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)acetonitrile
• EN300-10517
• DTXSID40397441
• STL185756
• MFCD06655061
• G23926
• Z56347413

• MDL： MFCD06655061
• Inchi： 1S/C11H9N3O/c1-8-2-4-9(5-3-8)11-13-10(6-7-12)15-14-11/h2-5H,6H2,1H3
• InChI Key： TVZDQYNVPUMYIQ-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 199.07467
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.71